Cas no 5677-66-7 (2,3-dihydro-3-oxo-1H-Pyrazole-4-carboxaldehyde)

• Product Name: 2,3-dihydro-3-oxo-1H-Pyrazole-4-carboxaldehyde
• CAS No: 5677-66-7
• MF: C₄H₄N₂O₂
• MW: 112.086760520935
• CID: 347848
• PubChem ID: 18616052
• Update Time: 2025-04-19

2,3-dihydro-3-oxo-1H-Pyrazole-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-3-oxo-1H-Pyrazole-4-carboxaldehyde
• 3-oxo-1,2-dihydropyrazole-4-carbaldehyde
• 4-hydroxymethylene-2-pyrazolin-5-one
• 3-Oxo-2,3-dihydro-1H-pyrazole-4-carbaldehyde
• SCHEMBL314712
• DTXSID60595144
• 5677-66-7
• SCHEMBL9161812
• 5-hydroxy-4-formylpyrazole

• Inchi： 1S/C4H4N2O2/c7-2-3-1-5-6-4(3)8/h1-2H,(H2,5,6,8)
• InChI Key： CQEVJDCGXNFXTI-UHFFFAOYSA-N
• SMILES： O=C1C(C=O)=CNN1

Computed Properties

• Exact Mass: 112.02732
• Monoisotopic Mass: 112.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2